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For researchers, scientists, and drug development professionals engaged in the analysis of
polychlorinated biphenyls (PCBs), the accuracy and reliability of analytical measurements are
paramount. Certified Reference Materials (CRMs) serve as an indispensable tool for quality
assurance and quality control (QA/QC), enabling method validation, instrument calibration, and
ensuring the traceability of measurement results. This guide provides a comprehensive
comparison of commercially available CRMs for PCB analysis, complete with experimental
data and detailed protocols.

Comparison of Commercially Available PCB
Certified Reference Materials

The selection of an appropriate CRM depends on the specific analytical needs, including the
matrix of the sample, the target PCB congeners, and their concentration levels. CRMs for PCB
analysis can be broadly categorized into two main types: solution-based CRMs and matrix-
based CRMs.

Solution-Based Certified Reference Materials
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Solution-based CRMs consist of one or more PCB congeners of known purity and
concentration dissolved in a high-purity solvent, typically isooctane or transformer oil.[1][2]
These are primarily used for instrument calibration and for spiking samples to assess method
recovery.

Table 1: Comparison of Selected Solution-Based PCB CRMs

CRM Lo Certified PCB Concentration/
) Description Key Features
Provider/ID Congeners Solvent
Provides certified
values for a
Chlorinated
) range of
Biphenyl N .
) 15 individual Nominal 2 ug/mL  congeners,
NIST SRM 2262 Congeners in o ]
»y congeners in isooctane suitable for
T calibrating
Trimethylpentane ]
analytical
instruments.[1]
Multi-component
PCB 8, 20, 28, solution
PCB standard N o
BCR®-365 uti 35,52, 101, 118, Not specified containing 10
solution
138, 153, 180 indicator PCBs.
[3]
Single congener
Dr. Ehrenstorfer ) ) )
PCB No. 30 1in 10 pg/mLin solution,
DRE- PCB 30
Isooctane Isooctane produced under
L2000300010
ISO 17034.[4]
Method 1668A - Designed for use
AccuStandard M- ] ] ]
Combined 20.0 pg/mLin with US EPA
1668A-C-NT- 33 congeners
Congener Isooctane Method 1668A.
LOC-WD
Standard [5]

NIST SRM 3085

Aroclor 1254 in

Methanol

Aroclor 1254

Gravimetrically

prepared

Characterized for
a specific Aroclor

mixture.[1]
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Matrix-Based Certified Reference Materials

Matrix-based CRMs are materials that resemble the actual samples being analyzed, such as
sediment, fish tissue, or animal fat.[6][7] These CRMs have certified values for a range of PCB
congeners and are crucial for validating the entire analytical procedure, including extraction

and clean-up steps.[8]

Table 2: Comparison of Selected Matrix-Based PCB CRMs
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o Certified
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. Matrix Type Concentration Key Features
Provider/ID Congeners
Range
Extensively
characterized for
22 PCB .
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NIST SRM ) ] congeners, 6 )
Marine Sediment po/kg levels persistent
1941b OCPs, 5 PBDEs, )
organic
18 PAHs
pollutants
(POPs).[9]
Developed for
) ) monitoring PCBs
BCR-682 Mussel Tissue Indicator PCBs Low levels ) ]
in shellfish at
routine levels.[6]
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] ] ) N analysis and
BCR-718 Herring Tissue Indicator PCBs Not specified ]
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monitoring.[6]
Issued by the
) ] National
i ) PCB congeners, Relatively high
NMIJ CRM 7304  Marine Sediment ) ] Metrology
DDTs, lindane concentrations )
Institute of
Japan.[9]
e.g., PCB 52: Useful for food
PCB 52 and
ERM-BB445 Pork Fat (12.9£0.9) and feed
others )
pa/kg analysis.[10]
One Aroclor
. For use with EPA
ERA CAT# 505 Sall randomly 1-50 mg/kg
Method 8082.
selected

Experimental Protocols for PCB Analysis Using

CRMs
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A typical analytical workflow for the determination of PCBs in environmental or biological
samples involves several key steps, each of which can be validated and monitored using
appropriate CRMs. The choice of method often depends on the sample matrix and the required
detection limits.

Sample Preparation and Extraction

o Sample Homogenization: Solid samples like fish tissue or sediment are homogenized to
ensure a representative subsample is taken for analysis.

o Spiking with Internal Standards: Prior to extraction, the sample is spiked with a solution of
isotopically labeled PCB congeners. These internal standards are used to correct for losses
during the analytical procedure and for quantification.

» Extraction: The extraction technique is chosen based on the sample matrix. Common
methods include:

o Soxhlet Extraction: A classic method involving continuous extraction with an organic
solvent.

o Pressurized Liquid Extraction (PLE): An automated technique that uses elevated
temperatures and pressures to achieve rapid and efficient extractions.

o QUECHhERS (Quick, Easy, Cheap, Effective, Rugged, and Safe): A streamlined method
often used for food and agricultural samples.

Extract Cleanup

The crude extract contains co-extracted substances that can interfere with the analysis.
Cleanup procedures are therefore essential to remove these interferences.

o Gel Permeation Chromatography (GPC): Separates PCBs from high molecular weight
compounds like lipids.

 Silica Gel Column Chromatography: Used to fractionate the extract and remove polar
interferences. The polarity of the elution solvent can be adjusted to separate PCBs from
other classes of compounds like pesticides.
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Instrumental Analysis

High-resolution gas chromatography coupled with mass spectrometry is the most common
technique for the analysis of PCBs.

o Gas Chromatography (GC): Separates the individual PCB congeners based on their volatility
and interaction with the stationary phase of the GC column.

o Mass Spectrometry (MS): Detects and quantifies the separated PCB congeners. High-
resolution mass spectrometry (HRMS) is often preferred for its high selectivity and sensitivity,
which is crucial for the analysis of dioxin-like PCBs at trace levels.

The use of CRMs throughout this process is critical. A matrix CRM should be processed
alongside the samples to validate the entire method, while solution-based CRMs are used to
create a calibration curve for the quantification of the target analytes.

Visualizing the Workflow and CRM Relationships

To better understand the analytical process and the role of different CRMs, the following
diagrams have been generated.

Click to download full resolution via product page
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Caption: Experimental workflow for PCB analysis using CRMs.
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Caption: Logical relationships and applications of PCB CRMs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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